Cas no 1858811-05-8 (2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid)

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid is a heterocyclic compound featuring a tetrazole ring substituted with a methyl group and a butanoic acid side chain. This structure imparts unique reactivity and stability, making it valuable in medicinal chemistry and pharmaceutical research. The tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability while maintaining biological activity. The compound's synthetic versatility allows for further functionalization, enabling its use as an intermediate in the development of bioactive molecules. Its well-defined chemical properties and compatibility with various reaction conditions make it a reliable choice for applications in drug discovery and organic synthesis.

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid structure

1858811-05-8 structure

Product Name:2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid

CAS No:1858811-05-8

MF:C₆H₁₀N₄O₂

MW:170.16920042038

CID:5745762

PubChem ID:57355531

Update Time:2025-05-27

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- EN300-1138802
- 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid
- 1858811-05-8
- 2H-Tetrazole-5-acetic acid, α-ethyl-2-methyl-
- 2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid
- Inchi： 1S/C6H10N4O2/c1-3-4(6(11)12)5-7-9-10(2)8-5/h4H,3H2,1-2H3,(H,11,12)
- InChI Key： NITIPXZISMJGSW-UHFFFAOYSA-N
- SMILES： OC(C(C1N=NN(C)N=1)CC)=O

Computed Properties

Exact Mass: 170.08037557g/mol
Monoisotopic Mass: 170.08037557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 80.9Å²

Experimental Properties

Density: 1.43±0.1 g/cm3(Predicted)
Boiling Point: 372.0±44.0 °C(Predicted)
pka: 3.54±0.27(Predicted)

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1138802-0.05g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8	95%	0.05g	$768.0	2023-10-26
Enamine	EN300-1138802-0.1g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8	95%	0.1g	$804.0	2023-10-26
Enamine	EN300-1138802-0.25g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8	95%	0.25g	$840.0	2023-10-26
Enamine	EN300-1138802-0.5g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8	95%	0.5g	$877.0	2023-10-26
Enamine	EN300-1138802-1.0g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8		1g	$1086.0	2023-06-09
Enamine	EN300-1138802-2.5g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8	95%	2.5g	$1791.0	2023-10-26
Enamine	EN300-1138802-5.0g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8		5g	$3147.0	2023-06-09
Enamine	EN300-1138802-10.0g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8		10g	$4667.0	2023-06-09
Enamine	EN300-1138802-1g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8	95%	1g	$914.0	2023-10-26
Enamine	EN300-1138802-5g	2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid	1858811-05-8	95%	5g	$2650.0	2023-10-26